1,2-Dichloro-3,5-dinitrobenzene
Overview
Description
1,2-Dichloro-3,5-dinitrobenzene (DCB) is a chemical compound with a wide range of applications in the scientific field. It is a colorless, crystalline solid with a molecular weight of 227.00 g/mol. DCB is a derivative of nitrobenzene, a compound that has been used in science for over a century. It is a versatile compound that has been used in a variety of applications, including as a reagent in organic synthesis, as a dye, and in the production of pharmaceuticals.
Scientific Research Applications
- For instance, when treated with sodium methoxide in methanol , DCDNB undergoes nucleophilic substitution to form a new organic product. The major product in this reaction involves the replacement of one of the chlorine atoms with a methoxy group .
- For example, by reducing the nitro groups of DCDNB, chemists can obtain 1-iodo-3,5-diaminobenzene , which is a key intermediate for synthesizing certain pharmaceuticals .
- Some derivatives, such as diarylaniline derivatives, exhibit promising activity against wild-type HIV-1 and drug-resistant viral strains .
- In certain applications, DCDNB acts as a stabilizer. For instance, it helps maintain the stability of reagents and solutions at room temperature .
Organic Synthesis and Chemical Reactions
Pharmaceutical Intermediates
Antiviral Drug Development
Storage Stability Enhancers
Mechanism of Action
Target of Action
The primary target of 1,2-Dichloro-3,5-dinitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This makes the benzene ring especially stable and a prime target for electrophilic aromatic substitution .
Mode of Action
1,2-Dichloro-3,5-dinitrobenzene interacts with its target through a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway affected by 1,2-Dichloro-3,5-dinitrobenzene is the electrophilic aromatic substitution pathway . This pathway involves the substitution of a hydrogen atom on an aromatic ring with an electrophile . The downstream effects of this pathway include the formation of various substituted aromatic compounds .
Pharmacokinetics
Like other nitro compounds, it is expected to have low volatility and water solubility . This could impact its bioavailability and distribution within the body.
Result of Action
The result of the action of 1,2-Dichloro-3,5-dinitrobenzene is the formation of a substituted benzene ring . This can lead to the creation of various derivatives of benzene, depending on the specific electrophile involved .
Action Environment
The action of 1,2-Dichloro-3,5-dinitrobenzene can be influenced by environmental factors such as temperature and solvent. For example, nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . Additionally, the polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight .
properties
IUPAC Name |
1,2-dichloro-3,5-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDZACPYKQWPMBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])Cl)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30452215 |
Source
|
| Record name | 1,2-Dichloro-3,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30452215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloro-3,5-dinitrobenzene | |
CAS RN |
2213-80-1 |
Source
|
| Record name | 1,2-Dichloro-3,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30452215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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